Cas no 1284180-11-5 (AKR1C3-IN-4)

Akr1c3-in-4 is a potent, selective aldoketoreductase 1c3 (akr1c3) inhibitor with an IC50 of 0.56 μ M. Conclusion: akr1c3-in-4 has the potential to be used in the study of castration resistant prostate cancer (CRPC)

AKR1C3-IN-4 structure

Product Name:AKR1C3-IN-4

CAS No:1284180-11-5

Molecular Formula:C_₁₄H_₁₀F_₃NO_₂

Molecular Weight:281.229914188385

MDL:MFCD28016823

CID:2093021

PubChem ID:51346826

AKR1C3-IN-4 Properties

Names and Identifiers

- 3-((4-(Trifluoromethyl)phenyl)amino)benzoic acid
- 3-[4-(trifluoromethyl)anilino]benzoic acid
- AKR1C3-IN-4
- AKOS011941571
- 3-((4-(Trifluoromethyl)Phenyl)Amino)BenzoicAcid
- MFCD28016823
- HY-138557
- 3-{[4-(Trifluoromethyl)phenyl]amino}benzoic Acid
- BDBM50337283
- AS-77406
- CHEMBL1682202
- SCHEMBL13279924
- Q27458541
- CS-0149332
- SB82384
- 3-[(4-Trifluoromethylphenyl)Amino]Benzoic Acid
- MDZIRNPRVJEHHX-UHFFFAOYSA-N
- Benzoic acid, 3-[[4-(trifluoromethyl)phenyl]amino]-
- HMS3743G11
- 3-[N-(4-trifluoromethylphenyl)amino]benzoic acid
- BT9
- 1284180-11-5
- F52202
- 3-((4-(Trifluoromethyl)Phenyl)Amino)Benzoic Acid
- MDL： MFCD28016823
- InChIKey： MDZIRNPRVJEHHX-UHFFFAOYSA-N
- Inchi： InChI=1S/C14H10F3NO2/c15-14(16,17)10-4-6-11(7-5-10)18-12-3-1-2-9(8-12)13(19)20/h1-8,18H,(H,19,20)
- SMILES： C1=CC(=CC(=C1)NC2=CC=C(C=C2)C(F)(F)F)C(=O)O

Computed Properties

Exact Mass: 281.06636305g/mol
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Rotatable Bond Count: 4
Monoisotopic Mass: 281.06636305g/mol
Heavy Atom Count: 20
Complexity: 338
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 4.6
Topological Polar Surface Area: 49.3Å²

AKR1C3-IN-4 Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P000YJD-100mg	Benzoic acid, 3-[[4-(trifluoromethyl)phenyl]amino]-	1284180-11-5	95%	100mg	$72.00
A2B Chem LLC	AA43961-100mg	3-((4-(Trifluoromethyl)phenyl)amino)benzoic acid	1284180-11-5	95%	100mg	$65.00	2024-04-20
Aaron	AR000YRP-100mg	Benzoic acid, 3-[[4-(trifluoromethyl)phenyl]amino]-	1284180-11-5	95%	100mg	$101.00	2025-02-10
abcr	AB483143-250mg	3-((4-(Trifluoromethyl)phenyl)amino)benzoic acid; .	1284180-11-5		250mg	€254.70
Alichem	A019096856-5g	3-((4-(Trifluoromethyl)phenyl)amino)benzoic acid	1284180-11-5	95%	5g	1,302.48 USD
Ambeed	A207518-100mg	3-((4-(Trifluoromethyl)phenyl)amino)benzoic acid	1284180-11-5	95%	100mg	$89.0
Chemenu	CM152651-1g	3-((4-(Trifluoromethyl)phenyl)amino)benzoic acid	1284180-11-5	95%	1g	$405	2024-08-02
Crysdot LLC	CD12155824-1g	3-((4-(Trifluoromethyl)phenyl)amino)benzoic acid	1284180-11-5	95+%	1g	$429	2024-07-23
eNovation Chemicals LLC	D963964-250mg	Benzoic acid, 3-[[4-(trifluoromethyl)phenyl]amino]-	1284180-11-5	95+%	250mg	$215	2022-09-08
MedChemExpress	HY-138557-10mM*1mLinDMSO	AKR1C3-IN-4	1284180-11-5	99.77%	10mM*1mLinDMSO	￥880	2023-07-26

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(CAS:1284180-11-5)AKR1C3-IN-4

Purity:99%/99%

Quantity:1g/5g

Price($):279.0/913.0